Cas no 1227468-61-2 ((S)-Hydroxy Timolol)
(S)-Hydroxy Timolol structure
Product Name:(S)-Hydroxy Timolol
CAS No:1227468-61-2
MF:C13H24N4O4S
MW:332.419061660767
CID:1058740
PubChem ID:71749378
Update Time:2025-04-20
(S)-Hydroxy Timolol Chemical and Physical Properties
Names and Identifiers
-
- (S)-Hydroxy Timolol
- (S)-(-)-Hydroxy Timolol
- 2-[[(2S)-2-hydroxy-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propyl]amino]-2-methylpropan-1-ol
- 2-[[(2S)-2-Hydroxy-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]propyl]amino]-2-methyl-1-propanol
- 2-{[(2S)-2-Hydroxy-3-{[4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl]oxy}propyl]amino}-2-methylpropan-1-ol
- DTXSID30857847
- 1227468-61-2
- 2-[[(2S)-2-Hydroxy-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]propyl]amino]-2-methyl-1-propanol;
-
- Inchi: 1S/C13H24N4O4S/c1-13(2,9-18)14-7-10(19)8-21-12-11(15-22-16-12)17-3-5-20-6-4-17/h10,14,18-19H,3-9H2,1-2H3/t10-/m0/s1
- InChI Key: HYWLHKPDWVHAKZ-JTQLQIEISA-N
- SMILES: S1N=C(C(=N1)N1CCOCC1)OC[C@H](CNC(C)(C)CO)O
Computed Properties
- Exact Mass: 332.15200
- Monoisotopic Mass: 332.15182643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 128Ų
Experimental Properties
- PSA: 128.21000
- LogP: -0.06920
(S)-Hydroxy Timolol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H965200-10mg |
(S)-Hydroxy Timolol |
1227468-61-2 | 10mg |
$ 184.00 | 2023-09-07 | ||
| TRC | H965200-100mg |
(S)-Hydroxy Timolol |
1227468-61-2 | 100mg |
$ 1453.00 | 2023-09-07 |
(S)-Hydroxy Timolol Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
1227468-61-2 ((S)-Hydroxy Timolol) Related Products
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